Cas no 1286724-00-2 (Lauryl Linolenate)
Lauryl Linolenate Chemical and Physical Properties
Names and Identifiers
-
- 9,12,15-Octadecatrienoic acid, dodecyl ester, (9Z,12Z,15Z)-
- Lauryl Linolenate
-
- Inchi: 1S/C30H54O2/c1-3-5-7-9-11-13-15-16-17-18-19-20-22-24-26-28-30(31)32-29-27-25-23-21-14-12-10-8-6-4-2/h5,7,11,13,16-17H,3-4,6,8-10,12,14-15,18-29H2,1-2H3/b7-5-,13-11-,17-16-
- InChI Key: OJUWCMVWZKGKMF-YYPVPKODSA-N
- SMILES: C(OCCCCCCCCCCCC)(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC
Experimental Properties
- Density: 0.879±0.06 g/cm3(Predicted)
- Boiling Point: 523.1±29.0 °C(Predicted)
Lauryl Linolenate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 45-5812-9-100mg |
Lauryl Linolenate |
1286724-00-2 | >99% | 100mg |
€46.00 | 2025-03-07 |
Lauryl Linolenate Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Lauryl Linolenate
Recent Advances in Lauryl Linolenate (1286724-00-2) Research: A Comprehensive Review
Lauryl Linolenate (CAS: 1286724-00-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This fatty acid ester, derived from linolenic acid and lauryl alcohol, exhibits unique physicochemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its potential as a drug delivery vehicle, owing to its amphiphilic nature and biocompatibility. The compound's ability to self-assemble into nanostructures has opened new avenues for targeted therapy and controlled release formulations.
A 2023 study published in the Journal of Controlled Release demonstrated Lauryl Linolenate's efficacy in enhancing the bioavailability of poorly water-soluble drugs. Researchers utilized the compound to create stable nanoemulsions that significantly improved the solubility and absorption of several hydrophobic anticancer agents. The study reported a 3.2-fold increase in oral bioavailability compared to conventional formulations, with no observable toxicity in animal models. These findings suggest that Lauryl Linolenate could revolutionize oral drug delivery systems for challenging therapeutic compounds.
In dermatological applications, Lauryl Linolenate has shown remarkable potential as a skin permeation enhancer. A recent clinical trial published in the European Journal of Pharmaceutics and Biopharmaceutics evaluated its use in transdermal delivery systems. The results indicated that formulations containing 5% Lauryl Linolenate achieved a 78% increase in drug permeation through stratum corneum compared to control groups, while maintaining excellent skin tolerability. This property makes it particularly valuable for developing non-invasive delivery systems for chronic conditions requiring sustained medication.
The compound's chemical stability has been another focus of recent research. Analytical studies using advanced techniques like HPLC-MS and NMR spectroscopy have confirmed Lauryl Linolenate's resistance to oxidation and hydrolysis under physiological conditions. This stability profile, combined with its low production cost, positions it as an attractive alternative to more expensive synthetic excipients currently used in pharmaceutical formulations.
Emerging research also explores Lauryl Linolenate's potential therapeutic effects beyond its role as an excipient. Preliminary in vitro studies suggest it may possess anti-inflammatory properties by modulating the NF-κB signaling pathway. While these findings require further validation, they open exciting possibilities for dual-function formulations where the carrier itself contributes to therapeutic outcomes.
Despite these promising developments, challenges remain in the large-scale application of Lauryl Linolenate. Current research efforts are addressing issues related to batch-to-batch consistency and long-term stability in various formulation types. The establishment of comprehensive quality control standards will be crucial for its transition from laboratory research to commercial pharmaceutical products.
The growing body of research on Lauryl Linolenate (1286724-00-2) underscores its versatility and potential across multiple pharmaceutical applications. As understanding of its properties deepens, we anticipate seeing more advanced formulations incorporating this compound entering clinical trials in the coming years. Its unique combination of favorable characteristics positions it as a valuable tool in the ongoing development of novel drug delivery systems and pharmaceutical technologies.
1286724-00-2 (Lauryl Linolenate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)